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Compound of Interest

Compound Name: SS-Rjw100

Cat. No.: B10855365

For Researchers, Scientists, and Drug Development Professionals

Introduction

SS-Rjw100 is the (S,S)-enantiomer of the synthetic small molecule RJW100, a dual agonist for
the nuclear receptors Liver Receptor Homolog-1 (LRH-1, NR5A2) and Steroidogenic Factor-1
(SF-1, NR5A1). These receptors are critical regulators of metabolism, inflammation, and
steroidogenesis, making them attractive targets for therapeutic intervention in various diseases,
including metabolic disorders and cancer. SS-Rjw100 acts as a weaker agonist compared to its
(R,R)-enantiomer, RR-Rjw100. Understanding the specific activity and cellular effects of SS-
Rjw100 is crucial for dissecting the stereo-specific interactions with its target receptors and for
the development of more selective and potent modulators.

These application notes provide detailed protocols for the use of SS-Rjw100 in cell culture
experiments, including cell viability assays, reporter gene assays, and analysis of target gene
expression.

Mechanism of Action

SS-Rjw100, like its enantiomer, binds to the ligand-binding pocket of LRH-1 and SF-1.
However, structural studies have indicated that SS-Rjw100 adopts multiple conformations
within the binding pocket and fails to make a critical hydrogen bond interaction that is important
for robust receptor activation by RR-Rjw100. This results in attenuated intramolecular signaling,
leading to weaker recruitment of coactivators and consequently, reduced transcriptional
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activation of target genes. This characteristic makes SS-Rjw100 a useful tool for studying the
graded physiological responses to LRH-1/SF-1 activation and for structure-activity relationship

(SAR) studies.

» DOT script for SS-Rjw100 Signaling Pathway
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» To cite this document: BenchChem. [Application Notes and Protocols for SS-Rjw100 in Cell
Culture Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10855365#protocol-for-using-ss-rjw100-in-cell-
culture-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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